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Compound of Interest

Compound Name: Barium iodide dihydrate

Cat. No.: B1341596

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
barium iodide dihydrate (Balz:2H20). The information is curated for researchers, scientists,
and professionals in drug development who require a thorough understanding of this
compound for their work. This document presents quantitative data in structured tables, details
relevant experimental methodologies, and includes a visualization of the compound's synthesis
and dehydration pathway.

Core Physical Properties

Barium iodide dihydrate is a white to off-white crystalline solid at room temperature.[1] It is an
inorganic compound that exists as a hydrate, meaning water molecules are incorporated into
its crystal lattice.[1][2] The anhydrous form, Balz, can be obtained by heating the dihydrate.[2]

Quantitative Data Summary

The key physical properties of barium iodide dihydrate are summarized in the table below for
easy reference and comparison.
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Property Value Anhydrous Value
Molecular Formula Balz:2H20 Bal2
Molecular Weight 427.167 g/mol [1][2] 391.136 g/mol [2]

White to off-white crystalline ) ]
Appearance . White orthorhombic crystals
solid/powder[1]

Density 4.916 g/cm3[1][2] 5.15 g/cm3[2]

Decomposes; loses first H20

] ] at ~98.9°C, second at ~539°C;
Melting Point N 711 °C[2]
full decomposition at

~740°C[1][3]

166.7 g/100 mL at 0°C; 221

Solubility in Water /100 mL at 20°C; 246.6 g/100 -
mL at 70°C[2]
o Readily soluble in alcohol and )
Solubility in Other Solvents Soluble in ethanol and acetone
acetone[1][2]

Orthorhombic (similar to

Crystal Structure Monoclinic[3]
PbCI2)[2]

Experimental Protocols

The following sections detail the methodologies for determining the key physical properties of
barium iodide dihydrate. These are generalized protocols that can be adapted for the specific
analysis of this compound.

Synthesis of Barium lodide Dihydrate

A common method for the synthesis of barium iodide dihydrate is through the neutralization
of barium carbonate with hydroiodic acid in an aqueous solution.[4]

Protocol:

» In a well-ventilated fume hood, slowly add a stoichiometric amount of hydroiodic acid (HI) to
a suspension of barium carbonate (BaCOs) in deionized water with constant stirring. The
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reaction is as follows: BaCOs(s) + 2HI(ag) — Balz(aqg) + H20(l) + CO2(g)

» Continue stirring until the effervescence of carbon dioxide ceases, indicating the completion
of the reaction.

« Filter the resulting solution to remove any unreacted barium carbonate or other solid
impurities.

o Gently heat the filtrate to concentrate the solution.

» Allow the concentrated solution to cool slowly to room temperature, which will induce the
crystallization of barium iodide dihydrate (Balz-2H20).

o Collect the crystals by filtration and wash them with a small amount of cold deionized water.

o Dry the crystals under vacuum at a low temperature to prevent premature dehydration.

Determination of Density

The density of barium iodide dihydrate can be determined using the gas pycnometry method,
which is suitable for solid powders.

Protocol:

o Calibrate the gas pycnometer using a standard sphere of known volume.
o Accurately weigh a sample of dry barium iodide dihydrate powder.

e Place the sample in the pycnometer's sample chamber.

» Following the instrument's operating procedure, admit an inert gas (typically helium) into the
reference chamber and then expand it into the sample chamber.

e The instrument measures the pressure difference and, knowing the volumes of the
chambers, calculates the volume of the solid sample, excluding pore and inter-particle
spaces.

e The density is then calculated by dividing the mass of the sample by its measured volume.
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Thermal Analysis (Dehydration and Decomposition)

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are powerful
techniques to study the thermal behavior of barium iodide dihydrate, specifically its
dehydration and decomposition points.

Protocol:

o Place a small, accurately weighed sample of barium iodide dihydrate into an appropriate
TGA/DSC pan (e.g., alumina or platinum).

e Place the sample pan and a reference pan into the TGA/DSC instrument.

e Heat the sample from ambient temperature to approximately 800°C at a controlled heating
rate (e.g., 10°C/min) under an inert atmosphere (e.g., nitrogen).

o The TGA will record the mass loss as a function of temperature. The stepwise mass loss will
correspond to the loss of the two water molecules of hydration, followed by decomposition.

o The DSC will record the heat flow into or out of the sample relative to the reference,
indicating endothermic or exothermic transitions such as dehydration and
melting/decomposition. The temperatures for the loss of the first and second water
molecules are approximately 98.9°C and 539°C, respectively, with complete decomposition
occurring around 740°C.[1][3]

Determination of Solubility

The solubility of barium iodide dihydrate in water at various temperatures can be determined
by preparing saturated solutions and measuring the concentration of the dissolved salt.

Protocol:
» Prepare a series of sealed flasks, each containing a known volume of deionized water.

e Add an excess amount of barium iodide dihydrate to each flask to ensure a saturated
solution is formed.
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e Place the flasks in temperature-controlled water baths set to the desired temperatures (e.g.,
0°C, 20°C, 70°C).

« Stir the solutions for a sufficient time to reach equilibrium (e.g., 24 hours).

e Once equilibrium is reached, carefully withdraw a known volume of the supernatant liquid
from each flask, ensuring no solid particles are transferred.

o Determine the concentration of barium iodide in the withdrawn samples. This can be done by
gravimetric analysis (evaporating the water and weighing the residue) or by titration.

o Calculate the solubility in grams of solute per 100 mL of water for each temperature.

Synthesis and Dehydration Pathway

The following diagram illustrates the logical workflow for the synthesis of barium iodide
dihydrate from barium carbonate and its subsequent thermal dehydration to the anhydrous

form.

Click to download full resolution via product page

Caption: Synthesis and stepwise dehydration of barium iodide dihydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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